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Compound of Interest

Compound Name: BM 15766 sulfate

Cat. No.: B3290633 Get Quote

For researchers and drug development professionals, the consistency and quality of chemical

reagents are paramount to achieving reliable and reproducible experimental outcomes. This

guide provides a side-by-side comparison of various suppliers of BM 15766 sulfate, a potent

inhibitor of 7-dehydrocholesterol reductase. The objective is to offer a clear, data-driven

overview to aid in the selection of the most suitable supplier for your research needs.

Data Presentation: A Quantitative Comparison
The following table summarizes the key quality and supply attributes of BM 15766 sulfate from

prominent suppliers. Data is based on publicly available information from supplier websites and

documentation.
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Parameter
Sigma-

Aldrich

MedchemEx

press

AbMole

BioScience

Santa Cruz

Biotechnolog

y

BioCat

GmbH

Purity (as

stated)

≥98% (HPLC)

[1]

98.20% (lot

specific)[2]
>98% ≥98%[3] Not specified

Analytical

Data

Provided

Certificate of

Analysis

(requires lot

#)[4]

COA, HNMR,

RP-HPLC,

LCMS

(available for

download)[5]

COA, MSDS

(available

upon request)

Certificate of

Analysis (lot

specific)[3]

Datasheet

Molecular

Formula

C₂₂H₂₅ClN₂O

₂ · H₂SO₄[1]

C₂₂H₂₅ClN₂O

₂ · H₂SO₄

C₂₂H₂₅ClN₂O

₂ · H₂SO₄

C₂₂H₂₅ClN₂O

₂•H₂SO₄[3]

C₂₂H₂₇ClN₂O

₆S[3]

Molecular

Weight
482.98[1] 482.98 482.98 482.98[3] 482.98[3]

Solubility

DMSO: 4

mg/mL,

Insoluble in

water[4][6]

Soluble in

DMSO[2]
Not specified Not specified Not specified

Storage

Temperature
2-8°C[4][1][6]

Powder:

-20°C (3

years), 4°C (2

years); In

solvent:

-80°C (6

months),

-20°C (1

month)[5]

Powder:

-20°C (3

years), 4°C (2

years); In

solvent:

-80°C (6

months),

-20°C (1

month)

Not specified Not specified

Experimental Protocols
Detailed, lot-specific experimental protocols are typically not publicly disclosed by suppliers.

However, a general methodology for determining the purity of a compound like BM 15766
sulfate via High-Performance Liquid Chromatography (HPLC) is outlined below.
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Representative HPLC Purity Analysis Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-

phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size), and an autosampler.

Mobile Phase: A gradient of two solvents, typically acetonitrile and water, both containing a

small amount of an ion-pairing agent like trifluoroacetic acid (TFA) to improve peak shape.

The gradient would run from a lower to a higher concentration of acetonitrile over a set

period.

Sample Preparation: A known concentration of the BM 15766 sulfate standard is accurately

weighed and dissolved in a suitable solvent, such as DMSO, to a final concentration

appropriate for HPLC analysis (e.g., 1 mg/mL).

Injection Volume: A small volume of the sample solution (e.g., 10 µL) is injected onto the

column.

Detection: The UV detector is set to a wavelength where the analyte has maximum

absorbance, determined from its UV spectrum.

Data Analysis: The chromatogram is analyzed to determine the area of the main peak

corresponding to BM 15766 sulfate and any impurity peaks. The purity is calculated as the

percentage of the main peak area relative to the total area of all peaks.

Visualizing the Mechanism of Action
BM 15766 sulfate is an inhibitor of 7-dehydrocholesterol reductase (DHCR7), the enzyme that

catalyzes the final step in the Kandutsch-Russell pathway of cholesterol biosynthesis. The

following diagram illustrates this inhibitory action.
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Caption: Inhibition of DHCR7 by BM 15766 sulfate in the cholesterol biosynthesis pathway.

Experimental Workflow for Assessing Compound
Efficacy
To assess the biological activity of BM 15766 sulfate from different suppliers, a standardized

cell-based assay can be employed. The workflow below outlines the key steps in such an

experiment.
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Experiment Setup

Treatment

Analysis

Culture Cells (e.g., HepG2)

Seed Cells in Multi-well Plates

Prepare BM 15766 Sulfate from Different Suppliers

Treat Cells with Different Concentrations of BM 15766 Sulfate

Incubate for a Defined Period (e.g., 24-48 hours)

Extract Cellular Sterols

Analyze Sterol Levels by LC-MS/MS

Quantify 7-Dehydrocholesterol and Cholesterol

Click to download full resolution via product page

Caption: Workflow for evaluating the efficacy of BM 15766 sulfate in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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